Cas no 920268-18-4 (3-(2-aminophenoxy)propan-1-ol)

• Product Name: 3-(2-aminophenoxy)propan-1-ol
• CAS No: 920268-18-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 747754
• PubChem ID: 20454270
• Update Time: 2025-04-19

3-(2-aminophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(2-aminophenoxy)-
• 3-(2-aminophenoxy)propan-1-ol
• 920268-18-4
• SCHEMBL13884056
• EN300-1295026
• DTXSID60607372

• Inchi： 1S/C9H13NO2/c10-8-4-1-2-5-9(8)12-7-3-6-11/h1-2,4-5,11H,3,6-7,10H2
• InChI Key： HLAYFCOBZAWOII-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCCO

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų